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Compound of Interest

Compound Name: Isobutyl lactate

Cat. No.: B1209879 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Isobutyl lactate, offering procedural, step-by-step guidance to build a foundation of

trust and safety in your laboratory operations.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Isobutyl lactate, a clear and colorless liquid, it is crucial to use appropriate

Personal Protective Equipment (PPE) to prevent exposure.[1] Contact with Isobutyl lactate
can cause irritation to the skin and eyes.[1] Inhalation of vapors may lead to irritation of the

nose and throat, coughing, headaches, and nausea.[2] Therefore, stringent adherence to PPE

protocols is necessary.

Eye and Face Protection:

Always wear chemical safety goggles or glasses with side shields to protect against

splashes.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Materials such as Neoprene, Nitrile,

and PVC are recommended. It is advised to avoid natural rubber and butyl rubber gloves
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when working with esters. For prolonged or frequent contact, a glove with a higher protection

class and longer breakthrough time is recommended.[3]

Protective Clothing: A standard lab coat should be worn. In situations with a higher risk of

splashing, a PVC apron or other chemical-resistant clothing is advisable.[3]

Respiratory Protection:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize the

inhalation of vapors.

If ventilation is insufficient and you may be exposed to vapor concentrations exceeding

exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is required.[3]

[4][5][6][7]

Glove Compatibility and Performance
Selecting the right gloves is critical for preventing skin contact. The following table summarizes

the performance of different glove materials against Isobutyl lactate. Note that specific

breakthrough times for Isobutyl lactate are not widely available; therefore, the data presented

is based on general recommendations for esters and chemically similar substances. Always

consult the glove manufacturer's specific chemical resistance data.
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Glove Material
Breakthrough Time
(minutes)

Performance
Rating

Notes

Nitrile > 480 Excellent
Recommended for

prolonged contact.

Neoprene > 480 Excellent
A suitable alternative

to nitrile.

PVC (Polyvinyl

Chloride)
> 240 Good

Recommended for

moderate contact

duration.[3]

Natural Rubber < 60 Not Recommended

Generally poor

resistance to esters.

[3]

Butyl Rubber < 60 Not Recommended
Not recommended for

use with esters.[3]

Performance ratings and breakthrough times are estimates. Users should always check with

the glove manufacturer for specific data for Isobutyl lactate.

Operational Plan for Handling Isobutyl Lactate
A systematic approach to handling Isobutyl lactate will minimize risks and ensure a safe

laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.moldex.com/product/8000-series-respirators-organic-vapor-acid-gas-cartridges/
https://www.moldex.com/product/8000-series-respirators-organic-vapor-acid-gas-cartridges/
https://www.moldex.com/product/8000-series-respirators-organic-vapor-acid-gas-cartridges/
https://www.benchchem.com/product/b1209879?utm_src=pdf-body
https://www.benchchem.com/product/b1209879?utm_src=pdf-body
https://www.benchchem.com/product/b1209879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Spill Response

Waste Disposal

Ensure well-ventilated area (Fume Hood)

Don appropriate PPE:
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

Review Safety Data Sheet (SDS)

Dispense Isobutyl lactate carefully

Avoid skin/eye contact and inhalation

Keep container tightly closed when not in use

Characterize waste (Hazardous/Non-hazardous)

Evacuate immediate area

Absorb spill with inert material

Collect and place in a sealed container

Label waste container appropriately

Dispose through licensed waste disposal service

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Isobutyl lactate.
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Disposal Plan for Isobutyl Lactate Waste
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. The following is a step-by-step guide for the disposal of Isobutyl
lactate and contaminated materials.

Step 1: Waste Characterization

Determine if the Isobutyl lactate waste is considered hazardous. Waste is generally

classified as hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or

toxicity.

Consult the Safety Data Sheet (SDS) and local environmental regulations (e.g., EPA's RCRA

regulations in the United States) to determine the appropriate waste codes.[8][9][10]

Isobutyl lactate is a combustible liquid and should be treated as such.

Step 2: Segregation and Collection

Collect waste Isobutyl lactate and any materials contaminated with it (e.g., gloves,

absorbent pads, paper towels) in a dedicated, properly labeled waste container.

The container should be made of a material compatible with Isobutyl lactate, such as glass

or a suitable plastic.

Do not mix Isobutyl lactate waste with other incompatible waste streams.

Step 3: Labeling

Clearly label the waste container with "Hazardous Waste," the name "Isobutyl lactate," and

any other required information as per your institution's and local regulations. The label

should also include the date of accumulation.

Step 4: Storage

Store the sealed waste container in a designated, well-ventilated, and cool area, away from

sources of ignition.[4]

Ensure the storage area is secure and secondary containment is in place to prevent spills.
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Step 5: Professional Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Never dispose of Isobutyl lactate down the drain or in the regular trash.

By adhering to these safety protocols and operational plans, you can significantly mitigate the

risks associated with handling Isobutyl lactate, ensuring a safer laboratory environment for

yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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